Cas no 31469-16-6 (((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane)

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane is a silyl enol ether derivative with applications in organic synthesis, particularly as a versatile intermediate for C–C bond formation. Its structure features a trimethylsilyl (TMS) group and an ethoxy-substituted enol ether moiety, enhancing reactivity in aldol-type reactions and nucleophilic additions. The compound offers advantages such as improved stability compared to free enols, controlled regioselectivity, and compatibility with mild reaction conditions. Its use in protecting group strategies and as a precursor for functionalized carbonyl compounds makes it valuable in fine chemical and pharmaceutical synthesis. The TMS group facilitates easy deprotection under mild acidic or fluoride conditions, ensuring efficient downstream processing.

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane structure

31469-16-6 structure

Product Name:((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane

CAS No:31469-16-6

MF:C₉H₂₀O₂Si

MW:188.33940410614

MDL:MFCD16038621

CID:53755

PubChem ID:10965277

Update Time:2025-10-19

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

- ((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
- 1-Ethoxy-2-Methyl-1-(trimethylsiloxy)-1-Propene
- (1-ethoxy-2-methylprop-1-enyloxy)trimethylsilane
- 1-ethoxy-1-((trimethylsilyl)oxy)-2-methylpropene
- 1-ethoxy-2-methyl-1-(trimethylsilyloxy)
- 1-Ethoxy-2-methyl-1-(trimethylsilyloxy)-1-propene
- 1-ethoxy-2-methyl-1-(trimethylsilyloxy)prop-1-ene
- AK110673
- CTK4G7188
- KB-204913
- trimethylsilyl enol ether of ethyl isobutyrate
- (1-ethoxy-2-methylprop-1-enoxy)-trimethylsilane
- SCHEMBL3296616
- FT-0660493
- A11300
- CS-0186024
- 31469-16-6
- [(1-ETHOXY-2-METHYLPROP-1-EN-1-YL)OXY]TRIMETHYLSILANE
- AKOS015843376
- Dimethylketene ethyl trimethylsilyl acetal
- [(1-Ethoxy-2-methylprop-1-en-1-yl)oxy](trimethyl)silane
- Silane, [(1-ethoxy-2-methyl-1-propenyl)oxy]trimethyl-
- DTXSID50450036
- AS-76356
- MFCD16038621
- DB-000116
- MDL： MFCD16038621
- Inchi： 1S/C9H20O2Si/c1-7-10-9(8(2)3)11-12(4,5)6/h7H2,1-6H3
- InChI Key： ALADLYHTLGGECZ-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)O/C(=C(\C)/C)/OCC

Computed Properties

Exact Mass: 188.1233
Monoisotopic Mass: 188.123256411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 0.9±0.1 g/cm3
Boiling Point: 182.4±23.0 °C at 760 mmHg
Flash Point: 50.2±23.0 °C
PSA: 18.46
Vapor Pressure: 1.1±0.3 mmHg at 25°C

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A270629-250mg	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	95% mix TBC as stabilizer	250mg	$119.0	2025-03-05
Ambeed	A270629-1g	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	95% mix TBC as stabilizer	1g	$242.0	2025-03-05
Ambeed	A270629-5g	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	95% mix TBC as stabilizer	5g	$609.0	2025-03-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UJ702-1g	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	95% mix TBC as stabilizer	1g	1160.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UJ702-200mg	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	95% mix TBC as stabilizer	200mg	539.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UJ702-50mg	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	95% mix TBC as stabilizer	50mg	215.0CNY	2021-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E38381-1g	((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane	31469-16-6	98%	1g	¥1602.0	2023-09-08
abcr	AB494605-250 mg	1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene; .	31469-16-6		250mg	€202.60	2023-05-18
abcr	AB494605-1 g	1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene; .	31469-16-6		1g	€409.70	2023-05-18
abcr	AB494605-5 g	1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene; .	31469-16-6		5g	€804.50	2023-05-18